Cas no 1805906-74-4 (3-(1-Chloro-2-oxopropyl)-5-methylbenzonitrile)

• Product Name: 3-(1-Chloro-2-oxopropyl)-5-methylbenzonitrile
• CAS No: 1805906-74-4
• MF: C₁₁H₁₀ClNO
• MW: 207.656201839447
• CID: 5007154
• Update Time: 2025-05-28

3-(1-Chloro-2-oxopropyl)-5-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1-Chloro-2-oxopropyl)-5-methylbenzonitrile

• Inchi： 1S/C11H10ClNO/c1-7-3-9(6-13)5-10(4-7)11(12)8(2)14/h3-5,11H,1-2H3
• InChI Key： ZOSGQNWGWINHCC-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=C(C#N)C=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 2.3
• Topological Polar Surface Area: 40.9

Additional information on 3-(1-Chloro-2-oxopropyl)-5-methylbenzonitrile

Comprehensive Overview of 3-(1-Chloro-2-oxopropyl)-5-methylbenzonitrile (CAS No. 1805906-74-4)

3-(1-Chloro-2-oxopropyl)-5-methylbenzonitrile (CAS No. 1805906-74-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro and oxopropyl functional group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound’s benzonitrile core is a common motif in medicinal chemistry, often associated with enhanced metabolic stability and bioavailability. Recent studies highlight its role in optimizing lead compounds for central nervous system (CNS) disorders, aligning with the growing demand for novel neurotherapeutics. Additionally, its methyl substitution at the 5-position contributes to improved lipophilicity, a critical factor in drug design.

In the context of green chemistry, 3-(1-Chloro-2-oxopropyl)-5-methylbenzonitrile has been evaluated for sustainable synthesis routes. With the rise of AI-driven molecular modeling, computational tools are being leveraged to predict its reactivity and environmental impact, addressing concerns about chemical waste reduction. This aligns with the broader industry shift toward eco-friendly manufacturing practices.

From a commercial perspective, the compound’s CAS No. 1805906-74-4 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening (HTS) workflows. Its nitrile functionality also makes it a candidate for click chemistry applications, a trending topic in bioconjugation research. Laboratories often inquire about its storage conditions and handling protocols, emphasizing the need for detailed technical documentation.

Recent patent filings indicate growing interest in derivatives of 3-(1-Chloro-2-oxopropyl)-5-methylbenzonitrile for crop protection formulations, tapping into the agrochemical sector’s demand for next-generation pesticides. Its structural versatility allows for modifications targeting specific enzyme pathways in pests, a strategy gaining traction amid resistance management challenges.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, techniques frequently discussed in method development forums. Quality control protocols emphasize the importance of purity thresholds, particularly for regulatory submissions in GMP environments. These aspects are critical for manufacturers aiming to meet ISO standards.

In summary, 3-(1-Chloro-2-oxopropyl)-5-methylbenzonitrile (CAS No. 1805906-74-4) represents a multifaceted tool for researchers navigating drug discovery, agrochemical innovation, and sustainable chemistry. Its integration into AI-augmented research pipelines and alignment with global regulatory trends underscore its enduring scientific and industrial value.